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Compound of Interest

Compound Name: Glycylalanine

Cat. No.: B008899 Get Quote

Essential Safety and Handling Guide for
Glycylalanine
For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents like Glycylalanine is paramount. This guide provides

immediate, essential safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Glycylalanine is classified as a substance that causes skin irritation, serious eye

damage, and may cause respiratory irritation[1]. Therefore, appropriate personal protective

equipment must be worn to minimize exposure and ensure personal safety.

Summary of Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.

To protect against splashes

and accidental eye contact,

which can cause serious eye

damage[1][2].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat.

To prevent skin contact, which

can cause irritation[1][3].

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely or

exposure limits are exceeded,

a full-face respirator with a

particulate filter may be

necessary.

To avoid inhalation of dust,

which may cause respiratory

irritation[1][2][3].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.

Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust[4][5].

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested[4][6].

Prepare all necessary equipment and reagents before handling the compound to minimize

movement and the potential for spills[4].
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Before handling Glycylalanine, put on all required PPE as detailed in the table above[7]

[8][9].

Avoid eating, drinking, or applying cosmetics in the laboratory[6][10].

Wash hands thoroughly after handling the compound and before leaving the laboratory[6]

[10][11].

Handling and Experimental Use:

When weighing the solid, do so in an area with minimal air currents to prevent dust

dispersal[4].

Handle the chemical carefully to avoid creating splashes or aerosols[10][11].

Should a spill occur, clean it up immediately following the spill management protocol[12].

Emergency Procedures
Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention[2][11].

Skin Contact: Take off contaminated clothing immediately. Rinse the affected skin area with

water[2]. If skin irritation occurs, seek medical advice[13].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist[2].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice[2].

Disposal Plan
Proper disposal of Glycylalanine and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Collect waste Glycylalanine and any contaminated materials (e.g., weighing paper,

gloves, pipette tips) in a designated, properly labeled, and sealed waste container[5][14]

[15].

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office[5].

Container Labeling:

Clearly label the waste container with the chemical name "Glycylalanine" and any other

information required by your institution[5].

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, until it is collected for disposal[15].

Final Disposal:

Arrange for the disposal of the waste container through your institution's EHS office or a

licensed chemical waste disposal contractor[5][15][16]. Adhere to all local, state, and

federal regulations for chemical waste disposal[15].
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Caption: Workflow for safe handling and disposal of Glycylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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